Cas no 906162-34-3 (2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile)

• Product Name: 2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile
• CAS No: 906162-34-3
• MF: C₂₀H₁₇N₃O
• MW: 315.368484258652
• CID: 5494911
• PubChem ID: 16955552
• Update Time: 2025-07-21

2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• STL275557
• 2-amino-3-(5,6,7,8-tetrahydronaphthalen-2-ylcarbonyl)indolizine-1-carbonitrile
• AKOS016397840
• 2-amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile
• 906162-34-3
• F2633-0008
• 2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile

• Inchi： 1S/C20H17N3O/c21-12-16-17-7-3-4-10-23(17)19(18(16)22)20(24)15-9-8-13-5-1-2-6-14(13)11-15/h3-4,7-11H,1-2,5-6,22H2
• InChI Key： QPEGYTDBCLIBRO-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C#N)=C2C=CC=CN12)N)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 315.137162174g/mol
• Monoisotopic Mass: 315.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile

Recent Advances in the Study of 2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile (CAS: 906162-34-3)

The compound 2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile (CAS: 906162-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indolizine derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications, particularly in the areas of oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacological properties.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. In vitro studies have demonstrated that 2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile effectively suppresses the activity of kinases such as EGFR and VEGFR, which are critical for tumor growth and angiogenesis. These findings suggest its potential as a multi-targeted kinase inhibitor, offering a novel approach to cancer therapy.

Another area of interest is the compound's anti-inflammatory properties. Preliminary studies have shown that it can modulate key inflammatory pathways, including the NF-κB and MAPK signaling cascades. This dual functionality—targeting both cancer and inflammation—positions 2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile as a versatile therapeutic agent with broad applicability.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of the compound. Researchers have developed more efficient catalytic systems and optimized reaction conditions to facilitate large-scale production. These improvements are crucial for advancing the compound into preclinical and clinical trials.

In conclusion, 2-Amino-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carbonitrile represents a promising scaffold for drug development. Its multifaceted biological activities and improved synthetic accessibility make it a compelling subject for further investigation. Future research should focus on in vivo efficacy studies, toxicity profiling, and the exploration of structural analogs to enhance its therapeutic potential.